Cas no 32083-52-6 (4-Pyrimidinamine,5-[(4-methylphenyl)sulfonyl]-)

• Product Name: 4-Pyrimidinamine,5-[(4-methylphenyl)sulfonyl]-
• CAS No: 32083-52-6
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 315803
• PubChem ID: 321098
• Update Time: 2025-04-19

4-Pyrimidinamine,5-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,5-[(4-methylphenyl)sulfonyl]-
• 5-(4-methylphenyl)sulfonylpyrimidin-4-amine
• 5-(toluene-4-sulfonyl)-pyrimidin-4-ylamine
• AC1L83JG
• NSC270431
• 32083-52-6
• NSC-270431
• DTXSID20313467

• Inchi： 1S/C11H11N3O2S/c1-8-2-4-9(5-3-8)17(15,16)10-6-13-7-14-11(10)12/h2-7H,1H3,(H2,12,13,14)
• InChI Key： JCKBHXWGWPLYJI-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN=C1N)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 249.05733
• Monoisotopic Mass: 249.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 487.2°Cat760mmHg
• Flash Point: 248.4°C
• Refractive Index: 1.618
• PSA: 85.94
• LogP: 2.86200